Cas no 1008965-15-8 (2-(2,5-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid)

• Product Name: 2-(2,5-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid
• CAS No: 1008965-15-8
• MF: C₁₃H₁₉NO₄S₂
• MW: 317.424261331558
• MDL: MFCD05148153
• CID: 1126523
• PubChem ID: 3157165
• Update Time: 2025-04-20

2-(2,5-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• N-[(2,5-Dimethylphenyl)sulfonyl]methionine
• N-(2,5-Dimethylphenylsulfonyl)-S-methyl-DL-homocysteine
• ((2,5-Dimethylphenyl)sulfonyl)methionine
• N-(2,5-DiMethylphenylsulfonyl)-S-MethylhoMocysteine, 96%
• N-(2,5-DiMethylphenylsulfonyl)-S-Methyl-DL-hoMocysteine, 96%
• 2-(2,5-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoic acid
• EN300-10301
• AS-70270
• SR-01000320271-1
• Z45637292
• CS-0076729
• AKOS017264082
• E81004
• N-(2,5-DiMethylphenylsulfonyl)-S-MethylhoMocysteine
• 1008965-15-8
• SR-01000320271
• 2-[(2,5-dimethylphenyl)sulfonylamino]-4-methylsulfanylbutanoic acid
• CHEMBL5308328
• 2-([(2,5-Dimethylphenyl)sulfonyl]amino)-4-(methylthio)butanoic acid
• F9995-0695
• AKOS000737572
• 2-(2,5-dimethylbenzenesulfonamido)-4-(methylsulfanyl)butanoicacid
• VU0549407-1
• 2-{[(2,5-dimethylphenyl)sulfonyl]amino}-4-(methylthio)butanoic acid
• n-[(2,5-dimethylphenyl)sulfonyl](methyl)homocysteine

• MDL： MFCD05148153
• Inchi： 1S/C13H19NO4S2/c1-9-4-5-10(2)12(8-9)20(17,18)14-11(13(15)16)6-7-19-3/h4-5,8,11,14H,6-7H2,1-3H3,(H,15,16)
• InChI Key： GPVBCMKVUYEXIR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NC(C(=O)O)CCSC)(=O)=O

Computed Properties

• Exact Mass: 317.076
• Monoisotopic Mass: 317.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Melting Point: 87-88℃
• Boiling Point: 531.1±60.0 °C(Predicted)
• PSA: 117.15000
• LogP: 3.25970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives